N-prop-2-ynylpyrazine-2-carboxamide
Description
N-prop-2-ynylpyrazine-2-carboxamide is a heterocyclic compound that belongs to the pyrazine family. It has a molecular formula of C8H6N4O and a molecular weight of 182.16 g/mol. This compound is known for its unique chemical properties, which make it an attractive candidate for various scientific applications.
Scientific Research Applications
Antimicrobial Activity
N-prop-2-ynylpyrazine-2-carboxamide: derivatives have been studied for their potential in combating various microbial infections. These compounds have shown promise in inhibiting the growth of bacteria, fungi, and mycobacteria. For instance, certain derivatives have demonstrated effectiveness against Mycobacterium tuberculosis , the causative agent of tuberculosis . The antimicrobial activity varies based on the substituents on the carboxamidic moiety, indicating a potential for tailoring these compounds for specific microbial targets.
Cytotoxicity Evaluation
In the realm of cancer research, the cytotoxic effects of N-prop-2-ynylpyrazine-2-carboxamide derivatives on cancer cell lines are of significant interest. Evaluating the cytotoxicity helps in understanding the potential therapeutic index of these compounds. Some derivatives have been found to exhibit selective cytotoxicity towards certain cancer cell lines, making them candidates for further investigation as anticancer agents .
Antifungal Applications
The antifungal properties of N-prop-2-ynylpyrazine-2-carboxamide derivatives extend their application into agricultural and pharmaceutical fields. They have been tested against various fungal strains, including those causing diseases in crops and humans, such as Candida albicans and Trichophyton interdigitale . The ability to control fungal growth can lead to the development of new fungicides and antifungal medications.
Polymer Modification
N-prop-2-ynylpyrazine-2-carboxamide: has potential applications in the field of polymer science. It can be used to modify the properties of polymers like polypropylene, enhancing their thermal stability and mechanical properties. This can lead to the development of polymers with improved performance characteristics suitable for industrial applications .
Material Science
In material science, N-prop-2-ynylpyrazine-2-carboxamide derivatives can be utilized to create composites with enhanced properties. For example, they can be incorporated into composites to improve the thermal and mechanical stability, which is crucial for materials used in high-temperature environments or where structural integrity is paramount .
Synthesis of Indolizines
The compound also finds use in organic synthesis, particularly in the synthesis of indolizines. Indolizines are heterocyclic compounds with potential pharmaceutical applications. The N-prop-2-ynylpyrazine-2-carboxamide derivatives can undergo [4+2]-annulation reactions with other organic substrates to form indolizines containing a thioether group, which can be further explored for their pharmaceutical properties .
properties
IUPAC Name |
N-prop-2-ynylpyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c1-2-3-11-8(12)7-6-9-4-5-10-7/h1,4-6H,3H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSYQPTSAKVQJIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC(=O)C1=NC=CN=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Prop-2-YN-1-YL)pyrazine-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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